Cas no 68-10-0 (Bromoacetate(1-))
Bromoacetate(1-) structure
Product Name:Bromoacetate(1-)
Bromoacetate(1-) Chemical and Physical Properties
Names and Identifiers
-
- Bromoacetate(1-)
- 2-bromoacetate
- bromoacetate
- MONOBROMOACETATE
- DTXSID60218189
- KDPAWGWELVVRCH-UHFFFAOYSA-M
- CHEBI:192408
- 68-10-0
- ACETIC ACID, BROMO-, ION(1-)
- alpha-bromoacetate
-
- MDL: MFCD01941454
- Inchi: 1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)/p-1
- InChI Key: KDPAWGWELVVRCH-UHFFFAOYSA-M
- SMILES: BrCC(=O)[O-]
Computed Properties
- Exact Mass: 136.92382g/mol
- Monoisotopic Mass: 136.92382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 37.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.1Ų
Bromoacetate(1-) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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